Cas no 2172441-04-0 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid)

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid
- EN300-1484107
- 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid
- 2172441-04-0
-
- Inchi: 1S/C28H34N2O5/c1-19(8-6-14-26(31)30-15-7-9-20(17-30)16-27(32)33)29-28(34)35-18-25-23-12-4-2-10-21(23)22-11-3-5-13-24(22)25/h2-5,10-13,19-20,25H,6-9,14-18H2,1H3,(H,29,34)(H,32,33)
- InChI Key: MRCYRIRZGWWEBF-UHFFFAOYSA-N
- SMILES: O=C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1484107-10000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 10000mg |
$14487.0 | 2023-09-28 | ||
Enamine | EN300-1484107-50mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 50mg |
$2829.0 | 2023-09-28 | ||
Enamine | EN300-1484107-1.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 1g |
$0.0 | 2023-06-06 | ||
Enamine | EN300-1484107-100mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 100mg |
$2963.0 | 2023-09-28 | ||
Enamine | EN300-1484107-1000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
Enamine | EN300-1484107-2500mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
Enamine | EN300-1484107-5000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
Enamine | EN300-1484107-500mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 500mg |
$3233.0 | 2023-09-28 | ||
Enamine | EN300-1484107-250mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidin-3-yl}acetic acid |
2172441-04-0 | 250mg |
$3099.0 | 2023-09-28 |
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid Related Literature
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidin-3-yl}acetic acid
Chemical Compound CAS No. 2172441-04-0: 2-{1-[5-(9H-Fluoren-9-ylmethoxycarbonylamino)hexanoyl]piperidin-3-yl}acetic Acid
The chemical compound with CAS number 2172441-04-0, named as 2-{1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoyl]piperidin-3-yl}acetic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a piperidine ring, a hexanoyl chain, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The Fmoc group, being a well-known protecting group in solid-phase peptide synthesis (SPPS), plays a crucial role in controlling the reactivity of amino groups during synthesis. This makes the compound an essential intermediate in the production of bioactive molecules. Furthermore, the piperidine ring and hexanoyl chain contribute to the molecule's versatility, enabling it to participate in various biochemical interactions.
One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for developing peptide-based drugs. The ability to modulate the structure of the hexanoyl chain and the piperidine ring allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and stability. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such molecules to target proteins, further enhancing their utility in drug design.
In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. The unique combination of functional groups within its structure makes it a candidate for use in polymer chemistry or as a building block for advanced materials. For instance, the Fmoc group can serve as a reactive site for cross-linking or functionalization, while the piperidine ring provides structural rigidity and flexibility depending on the application.
From an environmental perspective, understanding the degradation pathways and ecological impact of such compounds is critical. Recent research has focused on evaluating their biodegradability under various conditions, ensuring that their use does not pose significant risks to ecosystems. This is particularly important given the increasing emphasis on sustainable chemistry practices.
In conclusion, 2-{1-[5-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoyl]piperidin-3-yl}acetic acid (CAS No. 2172441-04-0) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its intricate structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines.
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